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Understanding Flavonoids

Flavonoids are a large family of polyphenolic compounds found widely in plants, responsible for many
yellow, red, and orange pigments [1]. They share a common core structure consisting of two aromatic rings

(A and B) joined by a three-carbon bridge (C6-C3-C6) [2] [3] [4].

They are celebrated in research for their broad biological activities, which include:

¢ Anticancer effects: Inducing cell cycle arrest and apoptosis in various cancer cell lines [3] [5].

e Antioxidant activities: Serving as potent free radical scavengers [3] [5].

¢ Anti-inflammatory properties: Modulating key inflammatory pathways [3] [5].

¢ Neuroprotective and cardioprotective effects: Protecting neurons from stress and benefiting
cardiovascular health [3] [5].

¢ Antimicrobial and antiviral actions: Showing efficacy against a range of pathogens [3] [4].

A key modern understanding is that flavonoids exert their effects not merely as direct antioxidants, but
primarily by modulating crucial cellular signaling pathways [5] [6]. The table below summarizes how

some well-studied flavonoids influence these pathways.

. . . Effect on . )
Flavonoid Signaling Pathway Biological Response
Pathway
EGCG, Quercetin [5] PI3K/Akt Activates (1) Promotes cell survival,

neuroprotection [5]
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. . . Effect on . )
Flavonoid Signaling Pathway Biological Response
Pathway
EGCG, Quercetin [5] MAPK (p38, JNK) Inhibits (1) Prevents apoptosis and oxidative
stress [5]
Epicatechin, EGCG MAPK (ERK) Activates (1) Improves brain function [5]
[5]
Genistein, Protein Kinase C Activates (1) Exerts neuroprotective effects [5]

Kaempferol [5] (PKC)

This pathway-focused research is crucial for drug development, as it helps identify specific molecular
targets. The following diagram illustrates the interaction of flavonoids with these key cellular signaling

pathways.
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> Flavonoids modulate key cellular pathways to influence cell survival, stress response, and gene expression.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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